2,2,3-Trimethyloxolane-3-carboxylic acid

• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• IUPAC Name: 2,2,3-trimethyloxolane-3-carboxylic acid
• InChI: InChI=1S/C8H14O3/c1-7(2)8(3,6(9)10)4-5-11-7/h4-5H2,1-3H3,(H,9,10)
• InChI Key: ZAHUYOVIUKLUQD-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CCO1)(C)C(=O)O)C

Description

2,2,3-Trimethyloxolane-3-carboxylic acid is a cyclic ether derivative with a carboxylic acid functional group. Oxolane (tetrahydrofuran) derivatives are notable for their applications in organic synthesis, pharmaceuticals, and materials science. The compound’s unique substitution pattern (three methyl groups at positions 2, 2, and 3) and carboxyl group confer distinct steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,3-Trimethyloxolane-3-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2,2,3-trimethyl-1,3-butadiene with a suitable oxidizing agent to form the oxolane ring, followed by carboxylation to introduce the carboxylic acid group. The reaction conditions often require the use of catalysts and specific temperature and pressure settings to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of 2,2,3-Trimethyloxolane-3-carboxylic acid may involve large-scale batch or continuous flow processes. These methods are designed to optimize the efficiency and cost-effectiveness of the synthesis. The use of advanced catalytic systems and automated control of reaction parameters are common practices to achieve consistent product quality.

Chemical Reactions Analysis

Types of Reactions

2,2,3-Trimethyloxolane-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxolane derivatives with higher oxidation states.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other functional groups.

Substitution: The methyl groups on the oxolane ring can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and organometallic compounds are employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxolane derivatives with ketone or aldehyde functional groups, while reduction can produce alcohols.

Scientific Research Applications

2,2,3-Trimethyloxolane-3-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be utilized in the study of metabolic pathways and enzyme interactions.

Industry: It serves as an intermediate in the production of various chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 2,2,3-Trimethyloxolane-3-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The carboxylic acid group can form hydrogen bonds and ionic interactions with active sites, influencing the activity of the target molecules. The oxolane ring structure may also play a role in stabilizing the compound’s binding to its targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The closest analogues include:

• 3-Hydroxynaphthalene-2-carboxylic acid (): A bicyclic aromatic carboxylic acid used in synthesizing carboxamide derivatives.
• Oxolane (tetrahydrofuran) derivatives : Substituted oxolanes with varying alkyl or functional groups.

Property	2,2,3-Trimethyloxolane-3-carboxylic Acid (Theoretical)	3-Hydroxynaphthalene-2-carboxylic Acid ()
Synthesis	Likely involves cyclization and carboxylation	Microwave-assisted coupling with anilines
Reactivity	Steric hindrance from methyl groups may reduce reactivity	Reactive due to aromatic hydroxyl and carboxyl groups
Applications	Potential use in asymmetric catalysis or drug design	Anticancer carboxamide derivatives (Table 1, )

Limitations of Available Evidence

• discusses statistical methodologies for retrospective studies, unrelated to chemical comparisons.

Recommendations for Further Research

Synthetic Studies : Investigate cyclization strategies for methyl-substituted oxolane carboxylic acids.

Computational Analysis : Use molecular docking to predict interactions between methylated oxolanes and biological targets.